2-(3-Methoxypropyl)-1-oxo-1,2,3,6,7,7a-hexahydro-3a,6-epoxyisoindole-7-carboxylic acid

• IUPAC Name: 3-(3-methoxypropyl)-4-oxo-10-oxa-3-azatricyclo[5.2.1.01,5]dec-8-ene-6-carboxylic acid
• InChI: InChI=1S/C13H17NO5/c1-18-6-2-5-14-7-13-4-3-8(19-13)9(12(16)17)10(13)11(14)15/h3-4,8-10H,2,5-7H2,1H3,(H,16,17)
• InChI Key: GMXUANDJYZKPIU-UHFFFAOYSA-N
• Canonical SMILES: COCCCN1CC23C=CC(O2)C(C3C1=O)C(=O)O
• Molecular Formula: C13H17NO5
• Molecular Weight: 267.28 g/mol

Description

The compound “(2-hydroxy-3-methoxypropyl)(methyl)amine; oxalic acid” has a CAS Number of 1172324-93-4 and a molecular weight of 209.2. It is stored at room temperature and comes in the form of a powder.

Molecular Structure Analysis

The molecular structure of a similar compound, “2-Ethylhexyl 3-methoxypropyl adipate”, has a molecular formula of C18H34O5, an average mass of 330.460 Da, and a monoisotopic mass of 330.240631 Da.

Physical And Chemical Properties Analysis

The compound “2-Ethylhexyl 3-methoxypropyl adipate” has a density of 1.0±0.1 g/cm3, a boiling point of 402.9±25.0 °C at 760 mmHg, and a flash point of 171.0±23.2 °C.

Scientific Research Applications

Synthetic Chemistry Applications

• The esterification of tautomeric mixtures derived from the reaction of 5-arylfurfurilamines with maleic anhydride forms methyl esters with unexpected cleavage products, demonstrating a novel approach to synthesizing complex organic structures (Nadirova et al., 2019).
• A simple synthesis method for isoindoline-4-carboxylic acids through the aromatization of 3a,6-epoxyisoindoles in alkaline media offers a facile experimental procedure, highlighting the compound's role in the development of new synthetic pathways (Zubkov et al., 2012).

Materials Science Applications

• Bis(methoxypropyl) ether-promoted oxidation of aromatic alcohols into carboxylic acids and ketones showcases an eco-friendly, practical procedure for oxidizing organic compounds, underscoring the compound's utility in green chemistry (Liu et al., 2018).
• The synthesis of benzo[c]coumarin carboxylic acids and their solid-state fluorescence properties indicate potential applications in materials science, particularly in the development of novel fluorescent materials (Shi et al., 2017).

Pharmacological Research

• The study of the novel fluorophore 6-methoxy-4-quinolone derived from 5-methoxyindole-3-acetic acid, with strong fluorescence across a wide pH range, suggests potential applications in biomedical analysis and fluorescent labeling (Hirano et al., 2004).
• Thiol-Michael coupling and ring-opening metathesis polymerization techniques for synthesizing functional exo-7-oxanorbornene dendron macromonomers point towards the creation of novel polymers with specific applications in drug delivery systems (Liu et al., 2014).

Safety and Hazards

The compound “3-Methoxypropylamine” is classified as a flammable liquid and vapor. It may be corrosive to metals and harmful if swallowed. It causes severe skin burns and eye damage, and may cause an allergic skin reaction.